Cas no 82799-13-1 ((3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione)

• Product name: (3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione
• CAS No: 82799-13-1
• MF: C₁₄H₁₂O₄
• MW: 244.24268
• CID: 1806753
• PubChem ID: 158219

(3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione
• 4,8-Epoxynaphtho(2,3-c)furan-1,3-dione, 3a,4,9,9a-tetrahydro-3a,9a-dimethyl-, (3a-alpha,4-beta,9-beta,9a-alpha)-
• BRN 4695331
• Benzocantharidin
• 82799-13-1

• Inchi： InChI=1S/C14H12O4/c1-13-9-7-5-3-4-6-8(7)10(17-9)14(13,2)12(16)18-11(13)15/h3-6,9-10H,1-2H3/t9-,10+,13+,14-
• InChI Key： FJDBOPOHCNHIFM-DHPDLVEQSA-N
• SMILES： CC12C3C4=CC=CC=C4C(C1(C(=O)OC2=O)C)O3

Computed Properties

• Exact Mass: 244.07355886g/mol
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų